Cas no 2228403-86-7 ({2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine)

• Product Name: {2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine
• CAS No: 2228403-86-7
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 6373827
• PubChem ID: 165610927
• Update Time: 2025-11-01

{2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine
• 2228403-86-7
• {[2-(azetidin-2-yl)-1,3-thiazol-5-yl]methyl}dimethylamine
• EN300-1735178

• Inchi： 1S/C9H15N3S/c1-12(2)6-7-5-11-9(13-7)8-3-4-10-8/h5,8,10H,3-4,6H2,1-2H3
• InChI Key： CMVBQVUORPQMRX-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1CCN1)CN(C)C

Computed Properties

• Exact Mass: 197.09866866g/mol
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.4Ų

Additional information on {2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine

Professional Introduction to Compound with CAS No. 2228403-86-7 and Product Name: {2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine

The compound with the CAS number 2228403-86-7 and the product name {2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a combination of heterocyclic rings, specifically an azetidine ring and a thiazole ring, which are known for their diverse biological activities. These structural features contribute to the compound's multifaceted interactions with biological targets, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel compounds that exhibit inhibitory effects on various enzymatic pathways relevant to human health. The {2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine molecule has been studied for its potential role in modulating key enzymes involved in inflammatory responses and metabolic disorders. Preliminary studies have indicated that this compound may interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. By inhibiting these enzymes, the compound holds promise for developing treatments against chronic inflammatory conditions.

The structural motif of {2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine also suggests potential applications in the field of antimicrobial agents. Heterocyclic compounds, particularly those containing nitrogen and sulfur atoms, have long been recognized for their antimicrobial properties. The azetidine and thiazole rings in this compound contribute to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Recent research has highlighted the increasing prevalence of antibiotic-resistant bacteria, underscoring the need for novel antimicrobial strategies. The {2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine molecule represents a valuable addition to the arsenal of compounds being explored for combating such resistant strains.

Furthermore, the compound's potential as an anti-cancer agent is an area of active investigation. The ability of {2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine to interact with cellular targets involved in tumor growth and progression has been examined in various preclinical studies. These studies have shown that the compound can induce apoptosis in cancer cells while sparing healthy cells, suggesting its potential as a selective anti-cancer therapeutic. The molecular mechanisms underlying these effects are currently under detailed scrutiny, with particular focus on how the compound disrupts signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer.

The synthesis of {2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine presents unique challenges due to its complex structural requirements. However, advancements in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired heterocyclic framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for modifications that can further optimize its biological activity.

In conclusion, the compound with CAS number 2228403-86-7 and product name {2-(azetidin-2-yl)-1,3-thiazol-5-ylmethyl}dimethylamine is a versatile molecule with significant potential in pharmaceutical applications. Its unique structural features enable interactions with multiple biological targets relevant to inflammation, metabolism, and cancer. Ongoing research continues to uncover new aspects of its activity and mechanisms of action, positioning it as a promising candidate for future drug development. As our understanding of biological systems evolves, compounds like this one will play an increasingly critical role in addressing complex diseases and improving human health.